Cas no 562106-12-1 (Benzonitrile, 4-(dimethylamino)-3-methoxy-)

• Product Name: Benzonitrile, 4-(dimethylamino)-3-methoxy-
• CAS No: 562106-12-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1597254
• Update Time: 2024-08-30

Benzonitrile, 4-(dimethylamino)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(dimethylamino)-3-methoxy-

• Inchi： 1S/C10H12N2O/c1-12(2)9-5-4-8(7-11)6-10(9)13-3/h4-6H,1-3H3
• InChI Key： RETJGHQFWYTBRZ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N(C)C)C(OC)=C1

Computed Properties

• Exact Mass: 176.09506

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 308.1±27.0 °C(Predicted)
• PSA: 36.26
• pka: 2.46±0.30(Predicted)